6-quinolinecarbaldehyde (6-methyl-4-phenyl-2-quinazolinyl)hydrazone

• IUPAC Name: 6-methyl-4-phenyl-N-[(E)-quinolin-6-ylmethylideneamino]quinazolin-2-amine
• InChI: InChI=1S/C25H19N5/c1-17-9-11-23-21(14-17)24(19-6-3-2-4-7-19)29-25(28-23)30-27-16-18-10-12-22-20(15-18)8-5-13-26-22/h2-16H,1H3,(H,28,29,30)/b27-16+
• InChI Key: OLHRMYQHRHAAHK-JVWAILMASA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NN=CC4=CC5=C(C=C4)N=CC=C5
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)N/N=C/C4=CC5=C(C=C4)N=CC=C5
• Molecular Formula: C25H19N5
• DSSTOX Substance ID: DTXSID80417394
• Molecular Weight: 389.5 g/mol
• CAS No.: 6048-71-1

Description

Quinazolines are a class of organic compounds with a double-ring heterocyclic system containing two nitrogen heteroatoms in the six-membered aromatic ring. They are known to be linked with various biological activities, including analgesic, anti-inflammatory, anti-hypertensive, anti-bacterial, anti-diabetic, anti-malarial, sedative–hypnotic, anti-histaminic, anti-cancer, anti-convulsant, anti-tubercular, and anti-viral activities.

Synthesis Analysis

The synthesis of hydrazones, quinazolines, and Schiff bases can be achieved by combining suitable aldehydes with four hydrazides. A suite of approaches for their preparation is described: solution-based synthesis, mechanosynthesis, and solid-state melt reactions.

Chemical Reactions Analysis

The most common pathway for the preparation of hydrazide-based compounds includes the reaction of appropriate hydrazides with different aldehydes or ketones in various organic solvents.

Mechanism of Action

Target of Action

Similar compounds such as quinazoline derivatives have been reported to exhibit antiproliferative activities against various human cancer cell lines .

Mode of Action

It’s known that quinazoline derivatives can interact with their targets, leading to changes such as inhibition of cell proliferation, induction of apoptosis, and cell cycle arrest .

Biochemical Pathways

Related compounds have been shown to affect various pathways involved in cell proliferation and survival .

Result of Action

Similar compounds have been reported to exhibit anti-proliferative activity and induce apoptosis in cancer cells .

Advantages and Limitations for Lab Experiments

6-quinolinecarbaldehyde (6-methyl-4-phenyl-2-quinazolinyl)hydrazone has several advantages for lab experiments, including its high selectivity for metal ions and its ability to induce apoptosis in cancer cells. This compound also has limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 6-quinolinecarbaldehyde (6-methyl-4-phenyl-2-quinazolinyl)hydrazone, including the development of new synthesis methods to improve yield and purity. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the development of new anti-cancer drugs. This compound could also be studied for its potential applications in the detection of other metal ions and as a probe for the study of oxidative stress in cells.

Scientific Research Applications

6-quinolinecarbaldehyde (6-methyl-4-phenyl-2-quinazolinyl)hydrazone has been studied for its potential applications in scientific research, including its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, resulting in a fluorescence emission that can be detected using spectroscopic techniques. This compound has also been studied for its potential applications in the development of new anti-cancer drugs. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Safety and Hazards

As per the safety data sheet for 6-Quinolinecarbaldehyde, it may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.